Cas no 160954-07-4 (Ergosta-2,24-dien-26-oicacid, 5,6,21,22,27-pentahydroxy-1-oxo-, d-lactone, (5a,6b,22R)-)

160954-07-4 structure
Product name:Ergosta-2,24-dien-26-oicacid, 5,6,21,22,27-pentahydroxy-1-oxo-, d-lactone, (5a,6b,22R)-
Ergosta-2,24-dien-26-oicacid, 5,6,21,22,27-pentahydroxy-1-oxo-, d-lactone, (5a,6b,22R)- Chemical and Physical Properties
Names and Identifiers
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- Ergosta-2,24-dien-26-oicacid, 5,6,21,22,27-pentahydroxy-1-oxo-, d-lactone, (5a,6b,22R)-
- DTXSID20936433
- NCI60_029453
- NSC682346
- (2R)-2-[(1R)-1-[(5R,6R,10R,13S,17R)-5,6-dihydroxy-10,13-dimethyl-1-oxo-6,7,8,9,11,12,14,15,16,17-decahydro-4H-cyclopenta[a]phenanthren-17-yl]-2-hydroxyethyl]-5-(hydroxymethyl)-4-methyl-2,3-dihydropyran-6-one
- Ergosta-2, 5,6,21,22,27-pentahydroxy-1-oxo-, .delta.-lactone, (5.alpha.,6.beta.,22R)-
- CHEMBL1999232
- NSC-682346
- Withafastuosin E
- 5,6,21,27-Tetrahydroxy-22,26-epoxyergosta-2,24-diene-1,26-dione
- 160954-07-4
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- Inchi: InChI=1S/C28H40O7/c1-15-11-22(35-25(33)17(15)13-29)18(14-30)20-7-6-19-16-12-24(32)28(34)9-4-5-23(31)27(28,3)21(16)8-10-26(19,20)2/h4-5,16,18-22,24,29-30,32,34H,6-14H2,1-3H3/t16-,18?,19-,20+,21-,22?,24?,26-,27-,28?/m0/s1
- InChI Key: UCOUIXCKSZUAKU-INOOZIPNSA-N
- SMILES: OCC1=C(C)CC(C([C@H]2CC[C@H]3[C@@H]4CC(O)C5(O)CC=CC(=O)[C@]5(C)[C@H]4CC[C@]23C)CO)OC1=O
Computed Properties
- Exact Mass: 488.2775
- Monoisotopic Mass: 488.27740361g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 4
- Hydrogen Bond Acceptor Count: 7
- Heavy Atom Count: 35
- Rotatable Bond Count: 4
- Complexity: 970
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 7
- Undefined Atom Stereocenter Count : 3
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 124Ų
- XLogP3: 2.7
Experimental Properties
- PSA: 124.29
Ergosta-2,24-dien-26-oicacid, 5,6,21,22,27-pentahydroxy-1-oxo-, d-lactone, (5a,6b,22R)- Related Literature
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Irina Akhmetova,Konstantin Schutjajew,Tim Tichter,Carsten Prinz,Inês C. B. Martins,Dominik Al-Sabbagh,Christina Roth,Franziska Emmerling CrystEngComm, 2019,21, 5958-5964
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Yu Xiao,Dong Liang,Zhigang Shao,Hongmei Yu,Ming Hou,Baolian Yi RSC Adv., 2015,5, 14506-14513
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Po-Jung Huang Dalton Trans., 2020,49, 16970-16978
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Fridrich Szemes,Michael G. B. Drew,Paul D. Beer Chem. Commun., 2002, 1228-1229
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Klaudia Kaniewska,Agata Kowalczyk,Marcin Karbarz,Anna M. Nowicka Analyst, 2016,141, 5815-5821
160954-07-4 (Ergosta-2,24-dien-26-oicacid, 5,6,21,22,27-pentahydroxy-1-oxo-, d-lactone, (5a,6b,22R)-) Related Products
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- 32911-62-9(Withanolide A)
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